Cas no 1873-55-8 (3-Methylquinoline N-oxide)

• Product Name: 3-Methylquinoline N-oxide
• CAS No: 1873-55-8
• MF: C₁₀H₉NO
• MW: 159.184562444687
• MDL: MFCD00082650
• CID: 83986
• PubChem ID: 7021466
• Update Time: 2025-04-18

3-Methylquinoline N-oxide Chemical and Physical Properties

Names and Identifiers

• 3-Methylquinoline N-oxide
• 3-methyl-1-oxidoquinolin-1-ium
• 3-Methyl-chinolin-1-oxid
• 3-Methyl-chinolin-N-oxid
• 3-Methyl-chinolin-N-Oxyd
• 3-methylquinolin-1-ol
• 3-methyl-quinoline-1-oxide
• 3-Methyl-1-azanaphthalene N-oxide
• DTXSID90427368
• AKOS015909498
• FT-0616180
• Quinoline,3-methyl-,1-oxide
• 3-methylquinoline-N-oxide
• SB67420
• 1873-55-8
• J-400355
• CBGUMTBCWWMBRV-UHFFFAOYSA-N
• MFCD00082650
• SCHEMBL2796407
• 3-Methylquinoline1-oxide
• A813140
• AC-18577
• 3-Methylquinoline 1-oxide
• DB-044638
• G62683
• 3-methylquinolin-1-ium-1-olate

• MDL： MFCD00082650
• Inchi： 1S/C10H9NO/c1-8-6-9-4-2-3-5-10(9)11(12)7-8/h2-7H,1H3
• InChI Key： CBGUMTBCWWMBRV-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=C(C)C=C2C=CC=CC=12
• BRN： 118125

Computed Properties

• Exact Mass: 159.06800
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 25.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 88-89°C
• Boiling Point: 315.0±35.0 °C at 760 mmHg
• Flash Point: 144.3±25.9 °C
• Refractive Index: 1.585
• PSA: 25.46000
• LogP: 2.57670
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-Methylquinoline N-oxide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：3077
• Safety Instruction： S39-S26-S37/39
• RTECS：QK2197000
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Risk Phrases：R36; R36/37/38; R36/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)